2-(1-Hydroxycyclobutyl)-5-methoxyphenol

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-(1-hydroxycyclobutyl)-5-methoxyphenol
• InChI: InChI=1S/C11H14O3/c1-14-8-3-4-9(10(12)7-8)11(13)5-2-6-11/h3-4,7,12-13H,2,5-6H2,1H3
• InChI Key: ILSRDONONQYKLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2(CCC2)O)O

Description

2-(1-Hydroxycyclobutyl)-5-methoxyphenol is a phenolic derivative characterized by a methoxy-substituted phenol core and a hydroxycyclobutyl moiety at the C2 position. The hydroxycyclobutyl group introduces steric and electronic effects that may influence reactivity, solubility, and intermolecular interactions, such as hydrogen bonding .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following table summarizes key structural analogs of 2-(1-Hydroxycyclobutyl)-5-methoxyphenol, highlighting differences in substituents and bioactivity:

Compound Name	Substituent at C2	Bioactivity/Properties	Key References
2-(1-Hydroxycyclobutyl)-5-methoxyphenol	1-Hydroxycyclobutyl	N/A (hypothetical stability from cyclobutyl)	Inferred
3-[2-(3-Hydroxyphenyl)ethyl]-5-methoxyphenol	2-(3-Hydroxyphenyl)ethyl	Antioxidant (DPPH assay)
2-(Benzhydrylimino-methyl)-5-methoxyphenol	Benzhydrylimino-methyl (Schiff base)	Crystallographic stability (planar structure)
2-[3-(4-Hydroxyphenyl)propyl]-5-methoxyphenol	3-(4-Hydroxyphenyl)propyl	Predicted ADMET: High GI absorption, CYP2D6 inhibition
2-[2,2-Dimethyl-1-(1-methylindol-3-yl)-propyl]-5-methoxyphenol	Indole-substituted propyl	Synthetic intermediate (enantioselective alkylation)
2-(4-Hydroxy-2-methoxybenzyl)-5-methoxyphenol	4-Hydroxy-2-methoxybenzyl	α-Glucosidase inhibition (IC₅₀ = 24.4 µM)

Crystallographic and Conformational Analysis

• Planarity and Hydrogen Bonding: Schiff base analogs like 2-[(4-Ethoxyphenyl)iminomethyl]-5-methoxyphenol exhibit near-planar structures (dihedral angle: 4.43°) stabilized by intramolecular O–H···N hydrogen bonds (S(6) motif) . In contrast, the hydroxycyclobutyl group in the target compound may introduce torsional strain, reducing planarity but enhancing rigidity.
• Crystal Packing : Compounds with linear alkyl chains (e.g., 3-(4-hydroxyphenyl)propyl) display intermolecular C–H···π interactions, forming extended networks . Cyclobutyl-containing derivatives might instead favor van der Waals interactions due to reduced flexibility.

Pharmacological and Functional Properties

• Antioxidant Activity: 3-[2-(3-Hydroxyphenyl)ethyl]-5-methoxyphenol demonstrates significant DPPH radical scavenging (89.64%), comparable to vitamin C (97.92%) . The hydroxycyclobutyl analog’s activity would depend on the electron-donating capacity of its substituent.
• Cyclobutyl derivatives may exhibit altered binding affinities due to steric effects.
• Synthetic Utility: The indole-substituted propyl derivative (compound 182) is synthesized via enantioselective Friedel-Crafts alkylation (90% yield, 37% ee), highlighting the role of 5-methoxyphenol as a versatile scaffold .

Physicochemical and ADMET Properties

• Metabolic Stability: Cyclobutyl rings resist oxidative metabolism better than linear chains, as seen in phenylpropanoid derivatives .